Cas no 1226439-47-9 (1-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide)
1-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide
- F5871-3310
- 1226439-47-9
- 1-(2-(3,5-dimethylisoxazol-4-yl)acetyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide
- 1-[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide
- AKOS008387115
- VU0526964-1
-
- Inchi: 1S/C17H22N4O4/c1-10-8-15(20-24-10)18-17(23)13-4-6-21(7-5-13)16(22)9-14-11(2)19-25-12(14)3/h8,13H,4-7,9H2,1-3H3,(H,18,20,23)
- InChI Key: AHURTOAFHWOJLW-UHFFFAOYSA-N
- SMILES: O=C(C1CCN(C(CC2C(C)=NOC=2C)=O)CC1)NC1C=C(C)ON=1
Computed Properties
- Exact Mass: 346.16410520g/mol
- Monoisotopic Mass: 346.16410520g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 495
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 102Ų
1-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5871-3310-2μmol |
1-[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide |
1226439-47-9 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5871-3310-5μmol |
1-[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide |
1226439-47-9 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5871-3310-10μmol |
1-[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide |
1226439-47-9 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5871-3310-1mg |
1-[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide |
1226439-47-9 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5871-3310-2mg |
1-[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide |
1226439-47-9 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5871-3310-3mg |
1-[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide |
1226439-47-9 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5871-3310-4mg |
1-[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide |
1226439-47-9 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5871-3310-5mg |
1-[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide |
1226439-47-9 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5871-3310-10mg |
1-[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide |
1226439-47-9 | 10mg |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5871-3310-15mg |
1-[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide |
1226439-47-9 | 15mg |
$89.0 | 2023-09-09 |
1-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 1-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide
Introduction to 1-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide (CAS No: 1226439-47-9)
1-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide, identified by its CAS number 1226439-47-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic derivatives that have garnered attention due to their potential biological activities and structural complexity. The presence of multiple heterocyclic rings, specifically oxazole moieties, combined with a piperidine backbone, makes this compound a promising candidate for further investigation in drug discovery and development.
The structural framework of 1-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide incorporates several key functional groups that contribute to its unique chemical properties. The acetyl group at the 1-position of the first oxazole ring and the piperidine carboxamide moiety at the 4-position introduce areas for potential interaction with biological targets. Additionally, the dimethyl substitution on the second oxazole ring enhances the steric and electronic properties of the molecule, influencing its solubility and binding affinity.
In recent years, there has been a growing interest in oxazole-containing compounds due to their diverse biological activities. Oxazoles are known for their role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer effects. The structural motif of 1-(3-substituted oxazole)-2-(5-substituted oxazole)piperidine has been explored in several drug candidates, demonstrating promising results in preclinical studies. The specific substitution patterns in 1-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide are designed to optimize these interactions while maintaining a favorable pharmacokinetic profile.
One of the most compelling aspects of this compound is its potential as a scaffold for further derivatization. The combination of the oxazole and piperidine rings provides multiple sites for chemical modification, allowing researchers to fine-tune its biological activity. For instance, modifications at the acetyl group or the piperidine nitrogen could alter the compound's affinity for specific enzymes or receptors. This flexibility makes 1-(3-substituted oxazole)-2-(5-substituted oxazole)piperidine derivatives valuable tools in structure-based drug design.
Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The structural complexity of 1-(3-substituted oxazole)-2-(5-substituted oxazole)piperidine derivatives often translates into higher binding affinities and improved selectivity compared to simpler molecules. This is particularly relevant in the context of developing next-generation therapeutics that target complex diseases such as cancer and neurodegenerative disorders. The oxazole ring itself is known to exhibit bioisosterism with other heterocycles like thiophene or furan, which can be leveraged to enhance drug-like properties.
The synthesis of 1-(3-substituted oxazole)-2-(5-substituted oxazole)piperidine derivatives typically involves multi-step organic reactions that require careful optimization. Key steps often include cyclization reactions to form the oxazole rings followed by nucleophilic substitution or condensation reactions to introduce the piperidine moiety. The use of protecting groups is essential to ensure regioselectivity and prevent unwanted side reactions. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to improve yields and streamline the synthetic pathway.
In terms of biological evaluation, preliminary data suggest that compounds within this series exhibit interesting pharmacological profiles. For example, certain derivatives have shown inhibitory activity against specific kinases or enzymes implicated in disease pathways. These findings are consistent with reports from other research groups who have demonstrated similar activities with structurally related molecules. Further investigation is warranted to fully elucidate the mechanism of action and potential therapeutic applications.
The development of novel drug candidates is an iterative process that involves both computational modeling and experimental validation. Molecular docking studies can provide insights into how 1-(3-substituted oxazole)-2-(5-substituted oxazole)piperidine derivatives interact with their intended targets at a molecular level. These predictions can guide synthetic efforts by highlighting key interactions that need to be optimized. Additionally, high-throughput screening (HTS) campaigns can rapidly identify lead compounds from large libraries for further development.
The pharmacokinetic properties of 1-(3-substituted oxazole)-2-(5-substituted oxazole)piperidine derivatives are also critical factors in their progression towards clinical use. Parameters such as solubility, permeability, metabolic stability, and half-life need to be carefully evaluated to ensure that these compounds reach their target sites effectively and remain active for an appropriate duration. Advances in computational methods have enabled more accurate predictions of pharmacokinetic properties early in the discovery process.
Future directions for research on this compound include exploring its potential in combination therapies and investigating its effects across different disease models. Combination therapies are increasingly recognized as an effective strategy for treating complex diseases by targeting multiple pathways simultaneously. Similarly, studying 1(3H)-(3-methylbutanoylamino)-N-[4-[[(E)-(Z)-[(E)-(Z)-(methylamino)methylene]amino]phenyl]-N-methoxybenzamide] derivatives across various disease models can provide valuable insights into their therapeutic potential.
In conclusion, 1226439–47–9 (CAS No: 1226439–47–9) represents a promising scaffold for developing novel pharmaceuticals with potential applications in treating various diseases including cancer and neurodegenerative disorders。The structural complexity and functional diversity make it an attractive candidate for further investigation using both experimental and computational approaches。Continued research efforts will be essential to unlock its full therapeutic potential。
1226439-47-9 (1-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)